Cas no 379245-99-5 (4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one)

• Product Name: 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one
• CAS No: 379245-99-5
• MF: C₁₈H₁₂N₂O₃
• MW: 304.29948425293
• CID: 5949517
• PubChem ID: 6400981
• Update Time: 2025-06-13

4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one
• 379245-99-5
• Oprea1_502294
• Z55087415
• AKOS001062394
• 4-methyl-7-phthalazin-1-yloxychromen-2-one
• SR-01000505162-1
• F1174-2600
• IFLab1_004947
• CCG-342077
• HMS1426A19
• SR-01000505162

• Inchi： 1S/C18H12N2O3/c1-11-8-17(21)23-16-9-13(6-7-14(11)16)22-18-15-5-3-2-4-12(15)10-19-20-18/h2-10H,1H3
• InChI Key： YHEPJDFMQMXRRA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)OC1=C2C=CC=CC2=CN=N1)=O

Computed Properties

• Exact Mass: 304.08479225g/mol
• Monoisotopic Mass: 304.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one

Introduction to 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one (CAS No. 379245-99-5)

4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one, identified by its Chemical Abstracts Service (CAS) number 379245-99-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the chromene and phthalazine families, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methyl group at the 4-position of the chromenone core, a phthalazin-1-yloxy substituent at the 7-position, and a 2H-chromen-2-one scaffold, which collectively contribute to its unique chemical properties and biological interactions.

The chromene core, characterized by a benzopyranone structure, is renowned for its role in various pharmacological contexts. It has been extensively studied for its antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the phthalazin-1-yloxy moiety introduces additional functional groups that can modulate the compound's solubility, bioavailability, and binding affinity to biological targets. This particular substitution pattern is particularly intriguing because it combines the structural features of both chromenes and phthalazines, which are known for their distinct pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one with greater precision. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The methyl group at the 4-position of the chromenone ring is particularly noteworthy, as it can influence electronic distribution and steric interactions within the molecule, thereby affecting its binding affinity to target proteins.

In vitro experiments have demonstrated that derivatives of chromenone structures often possess potent antioxidant properties due to their ability to scavenge reactive oxygen species (ROS). The phthalazin-1-yloxy substituent in 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one may further enhance these antioxidant effects by stabilizing reactive intermediates through conjugation with the chromene ring. This has led to investigations into its potential use as a chemopreventive agent or a therapeutic intervention in oxidative stress-related pathologies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the phthalazin-1-yloxy group typically involves an etherification reaction between phthalazine derivatives and a hydroxylated chromene precursor. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve overall efficiency.

The pharmacokinetic profile of 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one is another critical aspect that has been explored in recent research. Studies indicate that modifications at specific positions on the chromene ring can significantly influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. The presence of polar functional groups like hydroxyls or ethers enhances water solubility, which is essential for oral bioavailability and tissue penetration. Additionally, metabolic stability studies suggest that this compound may undergo biotransformation via cytochrome P450 enzymes, necessitating further optimization to minimize drug-drug interactions.

Preclinical investigations have revealed promising results regarding the therapeutic potential of 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one in various disease models. In particular, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production and inhibit key signaling pathways involved in inflammation. Animal models of acute and chronic inflammation have shown significant reductions in pro-inflammatory marker levels following administration of this compound. These findings align with emerging evidence suggesting that chromene derivatives can serve as lead compounds for developing novel anti-inflammatory therapies.

The role of phthalazine derivatives in medicinal chemistry cannot be overstated. Phthalazines are known for their broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. The incorporation of a phthalazine moiety into a chromene framework creates a hybrid structure with enhanced pharmacological potential. This combination leverages the complementary properties of both scaffolds, leading to synergistic effects that may not be achievable with individual components alone.

Recent publications highlight the importance of structure-activity relationship (SAR) studies in optimizing 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one for therapeutic use. By systematically varying substituents on the chromene ring or introducing different phthalazine derivatives, researchers can fine-tune biological activity while minimizing unwanted side effects. Such studies provide valuable insights into the mechanistic basis of drug action and guide future development efforts toward more effective clinical candidates.

The regulatory landscape for novel pharmaceutical compounds like 4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, quality control, and manufacturing processes before approving new drugs for human use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous preclinical and clinical trials to demonstrate therapeutic benefits without undue risk.

In conclusion,4-methyl-7-(phthalazin-1-yloxy)-2H-chromen-2-one represents a promising candidate for further development in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its combination of chromene and phthalazine moieties offers multifaceted therapeutic potential across various disease areas. Continued research into its synthesis، pharmacology، и clinical applications will be essential in determining its full therapeutic utility و contributing to advancements in medicinal chemistry.